sodium L-glutamate

• CAS No.: 16177-21-2
• Product Name: sodium L-glutamate
• Molecular Formula: C5H8NaNO4· H2O; C5H8NNaO4
• Molecular Weight: 169.11 g/mol
• IUPAC Name: sodium;(2S)-2-amino-5-hydroxy-5-oxopentanoate
• Standard InChI: InChI=1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1/p-1/t3-;/m0./s1
• Standard InChIKey: LPUQAYUQRXPFSQ-DFWYDOINSA-M
• Isomeric SMILES: C(CC(=O)O)[C@@H](C(=O)[O-])N.[Na+]
• Impurities: Monosodium glutamate is contaminated by sodium chloride, but as a food flavoring material this is generally of no consequence.; Limits of impurities: Chlorides, 0.2%; Arsenic, 3 ppm (as As); Heavy metals, 20 ppm; Lead, 10 ppm
• SMILES: C(CC(=O)O)C(C(=O)[O-])N.[Na+]
• Canonical SMILES: C(CC(=O)O)C(C(=O)[O-])N.[Na+]
• Boiling Point: 225 °C (decomposes)
• Colorform: White free flowing crystals or crystalline powder; Forms rhombic prisms when crystallized from wate
• Density: 26.2 (saturated water solution at 20 °C)
• Melting Point: 450 °F (Decomposes) (NTP, 1992)
• Physical Description: Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992); DryPowder; White, practically odourless crystals or crystalline powde
• Description: Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992); One of the FLAVORING AGENTS used to impart a meat-like flavor.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 2.28 M; Freely soluble in water; practically insoluble in ethanol or ether; SPARINGLY SOL IN ALCOHOL; 73.9 G PER 100 ML WATER @ 25 °C; IT IS PRACTICALLY INSOL IN OIL OR ORGANIC SOLVENTS; In water, 385,000 ppm at 25 °C
• Synonyms: Accent; Glutamate, Sodium; Monosodium Glutamate; MSG; Sodium Glutamate; Vestin
• PubChem Compound: 23672308
• Last Modified: Nov 11 2021